Cas no 886907-44-4 (7-benzyl-8-{4-(3-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-8-{4-(3-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 886907-44-4
• MF: C₂₄H₂₅ClN₆O₂
• MW: 464.947303533554
• CID: 5477646
• Update Time: 2025-05-19

7-benzyl-8-{4-(3-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-8-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-3-methylpurine-2,6-dione
• 7-benzyl-8-{4-(3-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C24H25ClN6O2/c1-28-21-20(22(32)27-24(28)33)31(16-17-6-3-2-4-7-17)23(26-21)30-12-10-29(11-13-30)15-18-8-5-9-19(25)14-18/h2-9,14H,10-13,15-16H2,1H3,(H,27,32,33)
• InChI Key： QNXPMZXFYWDMQQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC(Cl)=C2)CC1

Additional information on 7-benzyl-8-{4-(3-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Research Brief on 7-Benzyl-8-{4-(3-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 886907-44-4)

Recent studies on the compound 7-benzyl-8-{4-(3-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 886907-44-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and pharmaceutical research. This purine derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the modulation of key signaling pathways involved in inflammation and neurodegeneration.

The compound's mechanism of action has been elucidated through a series of in vitro and in vivo studies. Research indicates that it acts as a potent inhibitor of phosphodiesterase (PDE) enzymes, specifically targeting PDE4 and PDE10A isoforms. These enzymes play critical roles in cyclic nucleotide signaling, and their dysregulation has been implicated in various pathological conditions, including chronic inflammatory diseases and psychiatric disorders. The selective inhibition of these PDE isoforms by 886907-44-4 suggests its potential as a therapeutic candidate for conditions such as asthma, chronic obstructive pulmonary disease (COPD), and schizophrenia.

Structural-activity relationship (SAR) studies have further explored the modifications of the benzyl and chlorophenyl groups to optimize the compound's potency and selectivity. Recent findings demonstrate that the 3-chlorophenyl substitution at the piperazine ring enhances binding affinity to PDE4, while the benzyl group at the 7-position contributes to improved metabolic stability. These insights are crucial for the design of next-generation derivatives with enhanced pharmacokinetic properties.

In preclinical models, 886907-44-4 has shown significant efficacy in reducing inflammatory markers and improving cognitive function. For instance, in a murine model of lipopolysaccharide (LPS)-induced inflammation, the compound markedly decreased levels of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, in behavioral assays relevant to schizophrenia, it exhibited antipsychotic-like effects without inducing extrapyramidal side effects, a common limitation of current therapies.

Despite these promising results, challenges remain in the development of 886907-44-4 as a clinical candidate. Issues such as bioavailability, potential off-target effects, and long-term safety profiles need to be addressed through further optimization and comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 7-benzyl-8-{4-(3-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising scaffold for the development of novel PDE inhibitors with therapeutic potential in inflammation and central nervous system disorders. Continued research into its pharmacological properties and clinical translation will be essential to fully realize its therapeutic benefits.